Cas no 86632-92-0 (3-Nitrooxetane)

• Product Name: 3-Nitrooxetane
• CAS No: 86632-92-0
• MF: C₃H₅NO₃
• MW: 103.076700925827
• MDL: MFCD12547199
• CID: 860337
• PubChem ID: 13153909
• Update Time: 2025-04-19

3-Nitrooxetane Chemical and Physical Properties

Names and Identifiers

• 3-Nitrooxetane
• 3-Nitro-oxetane
• SB13185
• MFCD12547199
• 86632-92-0
• DTXSID60522637
• P16048
• AKOS015833812
• EN300-1615967
• VLRGTMVEHGHHHW-UHFFFAOYSA-N
• SCHEMBL3287236
• CS-0055701
• FT-0765315
• DB-003427
• Oxetane, 3-nitro-

• MDL： MFCD12547199
• Inchi： 1S/C3H5NO3/c5-4(6)3-1-7-2-3/h3H,1-2H2
• InChI Key： VLRGTMVEHGHHHW-UHFFFAOYSA-N
• SMILES： O1CC(C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 103.026943022g/mol
• Monoisotopic Mass: 103.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 77 ºC (0.5-1 Torr)
• Flash Point: 119.0±26.3 ºC,
• Refractive Index: 1.461
• Solubility: Soluble (137 g/l) (25 º C),